3-(1,3-benzodioxol-5-yl)-2-(1-naphthoylamino)acrylic acid

• IUPAC Name: (E)-3-(1,3-benzodioxol-5-yl)-2-(naphthalene-1-carbonylamino)prop-2-enoic acid
• InChI: InChI=1S/C21H15NO5/c23-20(16-7-3-5-14-4-1-2-6-15(14)16)22-17(21(24)25)10-13-8-9-18-19(11-13)27-12-26-18/h1-11H,12H2,(H,22,23)(H,24,25)/b17-10+
• InChI Key: KNMFGSHYSMQQJX-LICLKQGHSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C=C(C(=O)O)NC(=O)C3=CC=CC4=CC=CC=C43
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)/C=C(\C(=O)O)/NC(=O)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C21H15NO5
• Molecular Weight: 361.3 g/mol

Description

3-(1,3-benzodioxol-5-yl)-2-(1-naphthoylamino)acrylic acid, commonly known as NBOMe, is a synthetic hallucinogen that belongs to the phenethylamine family. It was first synthesized in 2003 by Ralf Heim at the Free University of Berlin. NBOMe is known to produce powerful psychedelic effects similar to those of LSD, but with a shorter duration and a higher potency.

Mechanism of Action

NBOMe acts as a partial agonist at the 5-HT2A receptor, which is a subtype of serotonin receptor. It binds to the receptor and activates it, leading to an increase in the levels of neurotransmitters such as dopamine and serotonin in the brain. This results in altered perception, mood, and cognition.
Biochemical and Physiological Effects:
NBOMe is known to produce a wide range of biochemical and physiological effects, including altered perception of time, space, and self, changes in mood and emotion, and alterations in thought processes and cognitive functions. It can also cause physical effects such as dilated pupils, increased heart rate, and elevated blood pressure.

Advantages and Limitations for Lab Experiments

One of the main advantages of using NBOMe in lab experiments is its high potency, which allows for the use of smaller doses and reduces the amount of material required for experiments. However, one of the limitations of using NBOMe is its potential for toxicity, which can lead to adverse effects on the brain and other organs.

Future Directions

There are several future directions for research on NBOMe, including the development of new analogs with improved pharmacological properties and the study of its potential therapeutic applications in the treatment of psychiatric disorders such as depression and anxiety. Additionally, further research is needed to better understand the long-term effects of NBOMe on the brain and the potential risks associated with its use.

Scientific Research Applications

NBOMe has been widely used in scientific research to study the mechanism of action of hallucinogens and their effects on the brain. It has been used to study the role of serotonin receptors in the brain and their involvement in the regulation of mood, cognition, and perception.